Cas no 478077-40-6 (1-(4-Methylbenzenesulfonyl)-4-[3-(trifluoromethyl)pyridin-2-yl]piperazine)

• Product Name: 1-(4-Methylbenzenesulfonyl)-4-[3-(trifluoromethyl)pyridin-2-yl]piperazine
• CAS No: 478077-40-6
• MF: C₁₇H₁₈F₃N₃O₂S
• MW: 385.403933048248
• CID: 5224608
• PubChem ID: 1484979
• Update Time: 2026-03-07

1-(4-Methylbenzenesulfonyl)-4-[3-(trifluoromethyl)pyridin-2-yl]piperazine Chemical and Physical Properties

Names and Identifiers

• 1-[(4-METHYLPHENYL)SULFONYL]-4-[3-(TRIFLUOROMETHYL)-2-PYRIDINYL]PIPERAZINE
• 1-(4-methylbenzenesulfonyl)-4-[3-(trifluoromethyl)pyridin-2-yl]piperazine
• Piperazine, 1-[(4-methylphenyl)sulfonyl]-4-[3-(trifluoromethyl)-2-pyridinyl]-
• 1-Tosyl-4-(3-(trifluoromethyl)pyridin-2-yl)piperazine
• 1-(4-methylphenyl)sulfonyl-4-[3-(trifluoromethyl)pyridin-2-yl]piperazine
• Bionet1_003801
• arylsulfonylpiperazine, 1
• BDBM32575
• HMS579K03
• Z372985072
• 1-(4-Methylbenzenesulfonyl)-4-[3-(trifluoromethyl)pyridin-2-yl]piperazine

• Inchi： 1S/C17H18F3N3O2S/c1-13-4-6-14(7-5-13)26(24,25)23-11-9-22(10-12-23)16-15(17(18,19)20)3-2-8-21-16/h2-8H,9-12H2,1H3
• InChI Key： PGMPDMZVWJUNQO-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(N1CCN(C2C(C(F)(F)F)=CC=CN=2)CC1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 563
• XLogP3: 3.2
• Topological Polar Surface Area: 61.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Tosyl compounds

Additional information on 1-(4-Methylbenzenesulfonyl)-4-[3-(trifluoromethyl)pyridin-2-yl]piperazine

Introduction to 1-(4-Methylbenzenesulfonyl)-4-[3-(trifluoromethyl)pyridin-2-yl]piperazine (CAS No. 478077-40-6)

1-(4-Methylbenzenesulfonyl)-4-[3-(trifluoromethyl)pyridin-2-yl]piperazine, identified by its CAS number 478077-40-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to the piperazine class, which is well-documented for its versatile biological activities and potential therapeutic applications. The structural framework of this molecule incorporates a 4-methylbenzenesulfonyl group and a 3-(trifluoromethyl)pyridin-2-yl moiety, which are critical for its unique chemical properties and biological interactions.

The 4-methylbenzenesulfonyl moiety, also known as methylbenzenesulfonyl, contributes to the compound's hydrophobicity and interacts favorably with various biological targets. This group is frequently employed in medicinal chemistry due to its ability to modulate enzyme activity and receptor binding. On the other hand, the 3-(trifluoromethyl)pyridin-2-yl substituent introduces a strong electron-withdrawing effect, which can influence the compound's metabolic stability and binding affinity. The presence of both these functional groups makes 1-(4-Methylbenzenesulfonyl)-4-[3-(trifluoromethyl)pyridin-2-yl]piperazine a promising candidate for further investigation in drug development.

In recent years, there has been a surge in research focused on developing novel piperazine derivatives with enhanced pharmacological profiles. The combination of the 4-methylbenzenesulfonyl and 3-(trifluoromethyl)pyridin-2-yl groups in this compound suggests potential applications in treating various diseases, including neurological disorders, inflammation, and cancer. The trifluoromethyl group, in particular, is known for its ability to improve metabolic stability and lipophilicity, making it a valuable feature in drug design.

Several studies have highlighted the importance of piperazine derivatives in medicinal chemistry. For instance, compounds with similar structural motifs have been investigated for their potential as kinase inhibitors, which are crucial in cancer therapy. The 1-(4-Methylbenzenesulfonyl)-4-[3-(trifluoromethyl)pyridin-2-yl]piperazine structure may exhibit inhibitory effects on certain kinases by interacting with their active sites. This possibility has opened up avenues for exploring its role in oncology research.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitution, are often employed to construct the complex framework of the molecule. These synthetic strategies not only highlight the expertise required in pharmaceutical chemistry but also underscore the importance of innovative approaches in developing new drug candidates.

From a computational chemistry perspective, molecular modeling techniques have been instrumental in understanding the interactions between 1-(4-Methylbenzenesulfonyl)-4-[3-(trifluoromethyl)pyridin-2-yl]piperazine and its biological targets. By employing docking studies and molecular dynamics simulations, researchers can predict binding affinities and optimize lead structures for better pharmacological efficacy. These computational tools have become indispensable in modern drug discovery pipelines.

The pharmacokinetic properties of this compound are also of great interest. Studies have shown that piperazine derivatives can exhibit favorable pharmacokinetic profiles when properly designed. The hydrophobicity imparted by the 4-methylbenzenesulfonyl group and the metabolic stability provided by the 3-(trifluoromethyl)pyridin-2-yl moiety suggest that this compound may have good oral bioavailability. However, further studies are needed to elucidate its absorption, distribution, metabolism, excretion (ADME) characteristics.

Recent advancements in biotechnology have enabled high-throughput screening (HTS) methods for rapidly evaluating the biological activity of numerous compounds. 1-(4-Methylbenzenesulfonyl)-4-[3-(trifluoromethyl)pyridin-2-yl]piperazine has been subjected to HTS campaigns to identify potential therapeutic targets. These screens have revealed promising interactions with enzymes and receptors involved in disease pathways, reinforcing its potential as a lead compound.

The role of fluorine atoms in pharmaceuticals cannot be overstated. The presence of a trifluoromethyl group enhances the binding affinity of many drug candidates by increasing lipophilicity and reducing metabolic degradation. This feature has been exploited in numerous successful drugs on the market today. In the context of 1-(4-Methylbenzenesulfonyl)-4-[3-(trifluoromethyl)pyridin-2-yl]piperazine, the trifluoromethyl substituent is expected to play a crucial role in determining its pharmacological properties.

In conclusion, 1-(4-Methylbenzenesulfonyl)-4-[3-(trifluoromethyl)pyridin-2-yl]piperazine (CAS No. 478077-40-6) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. The combination of the 4-methylbenzenesulfonyl and 3-(trifluoromethyl)pyridin-2-yl groups offers a promising scaffold for developing new drugs targeting various diseases. With ongoing research focused on optimizing its pharmacological profile and exploring new synthetic methodologies, this compound holds great promise for future medical applications.